Cas no 13672-64-5 (Methyl 2-(2-oxocyclohexyl)acetate)

Methyl 2-(2-oxocyclohexyl)acetate structure

13672-64-5 structure

Product Name:Methyl 2-(2-oxocyclohexyl)acetate

CAS No:13672-64-5

Molecular Formula:C₉H₁₄O₃

Molecular Weight:170.20566

MDL:MFCD09030137

CID:119828

PubChem ID:587026

Methyl 2-(2-oxocyclohexyl)acetate Properties

Names and Identifiers

- Methyl 2-(2-oxocyclohexyl)acetate
- Cyclohexaneacetic acid,2-oxo-, methyl ester
- (2-OXO-CYCLOHEXYL)-ACETIC ACID METHYL ESTER
- MDL： MFCD09030137
- InChIKey： KSINVKZRNOJNNW-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H14O3/c1-12-9(11)6-7-4-2-3-5-8(7)10/h7H,2-6H2,1H3
- SMILES： COC(=O)CC1CCCCC1=O

Computed Properties

Exact Mass: 170.09432
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 170.094
Heavy Atom Count: 12
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

PSA: 43.37

Methyl 2-(2-oxocyclohexyl)acetate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0012QU-50mg	Cyclohexaneacetic acid, 2-oxo-, methyl ester	13672-64-5	95%	50mg	$279.00
A2B Chem LLC	AA49414-50mg	Methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	50mg	$227.00	2024-04-20
Aaron	AR0012Z6-50mg	Cyclohexaneacetic acid, 2-oxo-, methyl ester	13672-64-5	95%	50mg	$276.00
Ambeed	A773244-1g	Methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	98+%	1g	$1288.0
Chemenu	CM201823-1g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	1g	$430
Cooke Chemical	BD2907648-1g	Methyl2-(2-oxocyclohexyl)acetate	13672-64-5	98+%	1g	RMB 1789.60	2023-09-07
Enamine	EN300-127023-0.05g	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	0.05g	$182.0	2023-07-06
TRC	B496580-10mg	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5		10mg	$ 50.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJL1172-1G	methyl 2-(2-oxocyclohexyl)acetate	13672-64-5	95%	1g	￥ 2,237.00	2023-04-03

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13672-64-5 (Methyl 2-(2-oxocyclohexyl)acetate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:13672-64-5)Methyl 2-(2-oxocyclohexyl)acetate

Purity:99%

Quantity:1g

Price($):1159.0